1-benzyl-3-(2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea

• IUPAC Name: 1-benzyl-3-[2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]urea
• InChI: InChI=1S/C22H24N4O4/c1-29-17-8-10-20(30-2)18(14-17)19-9-11-21(27)26(25-19)13-12-23-22(28)24-15-16-6-4-3-5-7-16/h3-11,14H,12-13,15H2,1-2H3,(H2,23,24,28)
• InChI Key: HQYAYGASYODPLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CCNC(=O)NCC3=CC=CC=C3
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

1-benzyl-3-(2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea is a chemical compound that belongs to the class of urea derivatives. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development. The compound exhibits promising biological activities, making it a subject of interest for researchers in the field of medicinal chemistry.

Scientific Research Applications

Molecular Synthesis and Characterization

Urea and its derivatives have been central in the synthesis of various compounds with potential therapeutic properties. For instance, the synthesis of 5- [7-Aryl-6-phenyl-5-thioxo 6,7-dihydro - 5H-[1,3,4] oxadiazolo [3,2, -a] [1,3,5] triazin-2-yl)-6-methyl-4-phneyl-3,4-dihydropyrimidin-2(1H) - one Derivatives involves a multi-step process starting from urea, benzaldehyde, and ethyl acetoacetate. The final products were screened for their antioxidant activity, indicating a potential for therapeutic applications (George et al., 2010).

Structural Insights and Crystallography

The compound 1-(2,5-Dimethoxyphenyl)-3-(2-hydroxyethyl)urea, closely related to the one , has been studied for its molecular structure, revealing the planarity of the 2,5-dimethoxyphenyl moiety and the dihedral angle between the benzene ring and the plane of the urea moiety. This offers valuable information on the structural attributes of such compounds and their potential intermolecular interactions (Choi et al., 2010).

Antimicrobial and Antitumor Activities

Derivatives of urea have shown promise in antimicrobial and antitumor applications. For instance, the synthesis of new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile and their further transformation into Schiff’s bases, pyrazole derivatives, urea derivatives, and carbamates have been explored. These compounds were evaluated for their antibacterial and antitumor activities, demonstrating the multifaceted potential of urea derivatives in therapeutic applications (Elewa et al., 2021).

Inhibition of Metal Corrosion

Interestingly, 1,3,5-triazinyl urea derivatives have been studied for their corrosion inhibition performance, particularly for mild steel in acidic conditions. This indicates a non-medical application of urea derivatives, showcasing their versatility in various industrial applications (Mistry et al., 2011).